Cas no 1380008-42-3 (3-amino-3-cyclopentylpropan-1-ol hydrochloride)

• Product Name: 3-amino-3-cyclopentylpropan-1-ol hydrochloride
• CAS No: 1380008-42-3
• MF: C₈H₁₈ClNO
• MW: 179.687621593475
• CID: 6847596
• PubChem ID: 167738313
• Update Time: 2025-05-21

3-amino-3-cyclopentylpropan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1380008-42-3
• 967-721-9
• 3-amino-3-cyclopentylpropan-1-ol hydrochloride
• EN300-7689487

• Inchi： 1S/C8H17NO.ClH/c9-8(5-6-10)7-3-1-2-4-7;/h7-8,10H,1-6,9H2;1H
• InChI Key： GVXQMPPQDDMTDV-UHFFFAOYSA-N
• SMILES： Cl.OCCC(C1CCCC1)N

Computed Properties

• Exact Mass: 179.1076919Da
• Monoisotopic Mass: 179.1076919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 89.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-amino-3-cyclopentylpropan-1-ol hydrochloride

3-Amino-3-cyclopentylpropan-1-ol Hydrochloride (CAS No. 1380008-42-3): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry and pharmaceutical research, 3-amino-3-cyclopentylpropan-1-ol hydrochloride (CAS No. 1380008-42-3) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its cyclopentyl backbone and amino alcohol functionality, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₈H₁₈ClNO, and precise stereochemistry make it a valuable building block for drug discovery and material science.

The growing interest in 3-amino-3-cyclopentylpropan-1-ol HCl aligns with current trends in green chemistry and sustainable synthesis. Researchers are increasingly exploring its role in catalytic asymmetric reactions, a hot topic in AI-driven drug design platforms. Questions like "How to optimize the synthesis of 3-amino-3-cyclopentylpropan-1-ol derivatives?" or "What are the biological activities of cyclopentyl-containing amino alcohols?" frequently appear in scientific literature and search engine queries, reflecting its relevance in modern research.

From a structural perspective, the cyclopentyl ring in this compound contributes to enhanced lipophilicity and metabolic stability—properties highly sought after in CNS-targeting therapeutics. The hydrochloride salt form (HCl) improves solubility, addressing a common challenge in formulation development. These attributes explain why patent databases show increasing filings involving this scaffold for neurological and anti-inflammatory applications.

Analytical characterization of CAS 1380008-42-3 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, with particular emphasis on chiral purity assessment. The compound's melting point (often reported between 195-205°C) and optical rotation data serve as critical quality control parameters. Recent publications highlight its utility in constructing spirocyclic compounds—a structural motif prevalent in FDA-approved drugs.

In material science, the amino alcohol moiety enables participation in polymer crosslinking reactions, making it relevant for biodegradable plastics research. Environmental scientists have investigated derivatives of 3-cyclopentyl-3-aminopropanol as potential corrosion inhibitors, tapping into the global demand for eco-friendly industrial additives. Such multidisciplinary applications position this compound at the intersection of pharmaceutical innovation and industrial chemistry.

The synthetic accessibility of 3-amino-3-cyclopentylpropan-1-ol hydrochloride from commercially available cyclopentanone precursors contributes to its widespread adoption. Recent methodological advances employing flow chemistry and enzyme-mediated resolutions have improved yield and enantioselectivity—key concerns for process chemists. These developments respond to the pharmaceutical industry's push toward continuous manufacturing and quality-by-design principles.

Safety evaluations of this compound reveal favorable profiles for laboratory handling, with standard precautions for amine-hydrochloride compounds. Its stability under ambient conditions and compatibility with common organic solvents enhance its practicality. These characteristics, combined with growing structure-activity relationship (SAR) data, suggest expanding applications in medicinal chemistry pipelines worldwide.

Looking ahead, the integration of 3-amino-3-cyclopentylpropan-1-ol HCl into combinatorial chemistry libraries and AI-based molecular design platforms promises to accelerate discovery timelines. Its structural flexibility allows for diverse structure-based modifications, addressing contemporary challenges in drug resistance and selectivity optimization. As research continues, this compound will likely maintain its status as a valuable tool for chemists exploring the chemical space around constrained aliphatic systems.